
Dihydro-alpha-ionone: A Comprehensive
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Dihydro-alpha-ionone, a significant

fragrance and flavor compound. It includes its chemical identifiers, physical and chemical

properties, and a summary of its organoleptic characteristics. This document is intended to

serve as a foundational resource for professionals in research and development.

Chemical Identification and Synonyms
Dihydro-alpha-ionone is registered under the CAS number 31499-72-6.[1][2][3][4][5] A

deprecated CAS number for this compound is 49749-39-5.[3] It is known by a variety of

synonyms across different nomenclature systems and commercial contexts. A comprehensive

list of these identifiers is provided below to facilitate cross-referencing in literature and

databases.
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Identifier Type Identifier

IUPAC Name
4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)butan-2-

one[2]

CAS Number 31499-72-6[1][2][3][4][5]

EC Number 250-657-4[3][4]

FEMA Number 3628[2][4]

FDA UNII 20P9Z50AR5[1][2][3]

Synonyms

Dihydro alpha ionone, dihydro-a-ionone, 7,8-

dihydro-α-ionone, alpha-dihydroionone,

raspberry ionone[1][2][4]

Physicochemical Properties
The physical and chemical properties of Dihydro-alpha-ionone are critical for its application in

various formulations and for understanding its behavior in different matrices. The following

table summarizes key quantitative data for this compound.
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Property Value Conditions

Molecular Formula C13H22O[2][3][5]

Molecular Weight 194.31 g/mol [2][5]

Boiling Point 90 °C[2] at 0.1 mm Hg

Density 0.922 g/mL[2] at 20 °C

Specific Gravity 0.91800 to 0.92300[1][4] at 25.00 °C

Refractive Index 1.47300 to 1.48000[1][4] at 20.00 °C

Flash Point 98 °C (208.4 °F)[2]

228.00 °F (108.89 °C)[1][4] TCC

Vapor Pressure 0.023000 mmHg[1][4] at 25.00 °C

1.83-35.4 Pa[2][3] at 20-50℃

logP 4.064 (est)[2]

Organoleptic Profile
Dihydro-alpha-ionone is primarily utilized for its distinct aroma and flavor characteristics. Its

scent is described as having woody, floral, and fruity notes, with nuances of berry, orris, and

violet.[1][2][4] The flavor profile is similarly characterized as berry, floral, and woody, with seedy

and fruity undertones.[1]

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the identification and characterization of

a chemical substance like Dihydro-alpha-ionone, starting from its initial discovery or synthesis

to its detailed analysis.
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Compound Identification

Physicochemical Analysis

Application & Safety

Initial Synthesis/Isolation

Spectroscopic Analysis (NMR, MS)

Structure Elucidation

Determination of Physical Constants (BP, MP, Density)

Chromatographic Purity (GC, HPLC) Regulatory Identification (CAS, FEMA)

Organoleptic Evaluation Toxicological Assessment

Flavor & Fragrance Application Safety Data Sheet (SDS) Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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